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An in-depth technical guide to the electron capture decay of Promethium-145, prepared for

researchers, scientists, and drug development professionals.

Introduction
Promethium-145 (¹⁴⁵Pm) is the most stable isotope of the synthetic lanthanide element,

promethium.[1][2] With a half-life of 17.7 years, its relative longevity makes it a subject of

significant interest in nuclear physics research and for specialized applications where a long-

lived, predictable radioactive source is required.[1][3] All isotopes of promethium are

radioactive, and ¹⁴⁵Pm is notable for decaying primarily through electron capture to the stable

isotope Neodymium-145 (¹⁴⁵Nd).[4][5] This document provides a comprehensive technical

overview of the electron capture decay of ¹⁴⁵Pm, including its decay characteristics,

experimental measurement protocols, and potential applications relevant to scientific research.

The Process of Electron Capture Decay
Electron capture (EC) is a mode of radioactive decay wherein a proton-rich nucleus of an atom

absorbs one of its own inner atomic electrons, typically from the K or L shell.[6][7] This process

results in the conversion of a nuclear proton into a neutron, accompanied by the emission of an

electron neutrino (νe).[6]

The general nuclear reaction is: p + e⁻ → n + νe[6]

This decay mode is common for isotopes where the energy difference between the parent and

daughter nuclide is insufficient for positron emission (less than 1.022 MeV).[6] Following the

capture of the inner electron, a vacancy is created. This vacancy is immediately filled by an
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electron from a higher energy outer shell. The energy difference is released as either a

characteristic X-ray or an Auger electron, creating a cascade of electronic transitions that can

be detected.[7]

Quantitative Decay Data for Promethium-145
The decay characteristics of Promethium-145 are well-documented. The primary mode of

decay is electron capture, with a very small probability of alpha decay.[1][3] The key

quantitative data are summarized in the table below.

Property Value

Half-life (T½) 17.7 ± 0.4 years[1][2][3][8]

Primary Decay Mode Electron Capture (EC)[2][3][4][5]

EC Probability > 99%[8]

EC Daughter Nuclide ¹⁴⁵Nd (Neodymium-145)[2][3][5]

EC Decay Energy (Q_EC) 0.163 - 0.164 MeV[8][9]

Secondary Decay Mode Alpha (α) Decay[1][3]

α Decay Probability 2.8 x 10⁻⁷ %[1][3]

α Decay Daughter Nuclide ¹⁴¹Pr (Praseodymium-141)[1][3]

α Decay Energy 2.322 MeV[9]

Spin and Parity 5/2+[8][9]

Specific Activity ~940 Ci/g[2][10]

Visualized Decay Scheme and Workflow
The following diagrams illustrate the decay process of ¹⁴⁵Pm and a typical experimental

workflow for its characterization.
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Decay Scheme of Promethium-145
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Experimental Workflow for ¹⁴⁵Pm Decay Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Promethium - Wikipedia [en.wikipedia.org]

2. Promethium | Pm (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1200467?utm_src=pdf-body-img
https://www.benchchem.com/product/b1200467?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Promethium
https://pubchem.ncbi.nlm.nih.gov/element/Promethium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Isotopes of promethium - Wikipedia [en.wikipedia.org]

4. grokipedia.com [grokipedia.com]

5. Promethium [chemeurope.com]

6. Electron capture - Wikipedia [en.wikipedia.org]

7. radiopaedia.org [radiopaedia.org]

8. Promethium-145 - isotopic data and properties [chemlin.org]

9. atom.kaeri.re.kr [atom.kaeri.re.kr]

10. trace.tennessee.edu [trace.tennessee.edu]

To cite this document: BenchChem. [Electron capture decay of Promethium-145].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200467#electron-capture-decay-of-promethium-
145]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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